Cas no 2287309-73-1 (6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287309-73-1
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5767132
• PubChem ID: 165759774
• Update Time: 2025-05-26

6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole
• EN300-6749633
• 2287309-73-1

• Inchi： 1S/C10H9ClFN3/c11-7-4-10-9(5-8(7)12)13-14-15(10)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： BOIONXUHVSZASV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C1CCC1)N=N2)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole

Introduction to 6-Chloro-1-Cyclobutyl-5-Fluoro-1H-1,2,3-Benzotriazole (CAS No. 2287309-73-1)

6-Chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole, identified by the CAS number 2287309-73-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their versatile reactivity and biological activities.

The structure of 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole features a benzotriazole core with specific substituents: a chlorine atom at the 6-position, a cyclobutyl group at the 1-position, and a fluorine atom at the 5-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, making it an interesting candidate for further research and development.

In the realm of medicinal chemistry, 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole has shown promising activity as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, preliminary data from in vivo models suggest that it may have potential as an anti-cancer agent, particularly in inhibiting the growth of certain types of solid tumors.

The cyclobutyl group in 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole is noteworthy for its ability to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. This property is particularly important for drugs that need to cross biological membranes to reach their target sites. The fluorine atom at the 5-position further contributes to the compound's stability and metabolic profile, making it more resistant to degradation by enzymes in the body.

In materials science, benzotriazoles are often used as corrosion inhibitors due to their ability to form protective films on metal surfaces. The specific structure of 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole may offer enhanced corrosion protection properties compared to traditional benzotriazoles. Research in this area is ongoing, with several studies focusing on the effectiveness of this compound in preventing corrosion in various industrial settings.

The synthesis of 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a substituted benzene derivative with an appropriate azide source followed by cyclization and functional group modifications. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The safety profile of 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole is an important consideration for its practical applications. Preclinical studies have shown that it has low toxicity at therapeutic concentrations and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be considered for clinical use.

In conclusion, 6-chloro-1-cyclobutyl-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287309-73-1) is a promising compound with diverse potential applications in medicinal chemistry and materials science. Its unique structural features contribute to its favorable biological activity and material properties. Ongoing research continues to uncover new aspects of its behavior and utility, making it an exciting area of study for scientists and researchers worldwide.